
Ethyl 2-bromobenzoate molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 2-bromobenzoate

Cat. No.: B105087 Get Quote

An In-depth Technical Guide to Ethyl 2-bromobenzoate

This technical guide provides a comprehensive overview of the chemical and physical

properties of Ethyl 2-bromobenzoate, including its molecular weight and formula. It is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis. This document includes detailed experimental protocols and quantitative

data presented for clarity and ease of use.

Core Properties of Ethyl 2-bromobenzoate
Ethyl 2-bromobenzoate is an halobenzoic acid ethyl ester.[1][2] Its IUPAC name is ethyl 2-
bromobenzoate.[3] It serves as an important intermediate in the synthesis of various organic

compounds, including 7H-Benzo[c]fluorene, a polycyclic aromatic hydrocarbon with mutagenic

activity.[2][4]

Quantitative Data Summary
The key physical and chemical properties of Ethyl 2-bromobenzoate are summarized in the

table below.
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Property Value Source

Molecular Formula C₉H₉BrO₂ [3][5][6]

Molecular Weight 229.07 g/mol [1][3][7]

CAS Number 6091-64-1 [1][3][5]

Appearance
Colorless to clear yellow oily

liquid
[1][2][4][8]

Density 1.443 g/mL at 25 °C [1][2][7]

Boiling Point 117 °C at 17 mmHg [1][2][7]

Refractive Index n20/D 1.544 [1][2][7]

Experimental Protocols
Synthesis of Ethyl 2-bromobenzoate via Fischer
Esterification
A common method for the synthesis of Ethyl 2-bromobenzoate is the Fischer esterification of

2-bromobenzoic acid with ethanol, using a strong acid catalyst.

Materials:

2-bromobenzoic acid (o-bromobenzoic acid)[8]

Anhydrous ethanol[8]

Concentrated sulfuric acid (catalyst)[8]

Ethyl acetate[2][8]

Deionized water[2][8]

Anhydrous magnesium sulfate[2][8]

Petroleum ether[2][8]
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Procedure:

Reaction Setup: Dissolve 2-bromobenzoic acid (e.g., 5 g, 24.87 mmol) in an excess of

anhydrous ethanol (e.g., 100 mL).[8]

Catalysis: Slowly add concentrated sulfuric acid (e.g., 5 mL) to the solution while stirring.[8]

Reflux: Heat the mixture to reflux temperature in an oil bath and maintain continuous stirring

for 24 hours.[8]

Solvent Removal: After the reaction is complete, cool the mixture to room temperature.

Remove the majority of the ethanol using a rotary evaporator under reduced pressure.[2][8]

Washing and Extraction: Transfer the residue to a separatory funnel. Wash with deionized

water to remove acidic impurities. Extract the aqueous layer multiple times with ethyl acetate

(e.g., 3 x 50 mL).[2][8]

Drying: Combine the organic phases and dry over anhydrous magnesium sulfate for

approximately 30 minutes.[2][8]

Purification: Remove the desiccant by filtration. Concentrate the filtrate by rotary evaporation

to yield the crude product. Purify the crude product using silica gel column chromatography

with an eluent such as a 10:1 mixture of petroleum ether and ethyl acetate to obtain pure

Ethyl 2-bromobenzoate as a colorless oily liquid.[2][8]

Reactants:
2-Bromobenzoic Acid
Anhydrous Ethanol

Conc. H₂SO₄

Reflux
(24 hours)

Workup:
- Cool to RT

- Remove Ethanol (Rotovap)

Extraction:
- Wash with DI Water

- Extract with Ethyl Acetate

Drying & Filtration:
- Dry with MgSO₄

- Filter

Purification:
- Concentrate (Rotovap)

- Column Chromatography

Final Product:
Ethyl 2-bromobenzoate

Click to download full resolution via product page

Caption: Synthesis and purification workflow for Ethyl 2-bromobenzoate.

Analytical Methods
The purity and quantification of Ethyl 2-bromobenzoate can be determined using several

analytical techniques.
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High-Performance Liquid Chromatography (HPLC): A reverse-phase (RP) HPLC method is

suitable for the analysis of Ethyl 2-bromobenzoate.[9]

Column: Newcrom R1 HPLC column[9]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acidifier like phosphoric acid.

For Mass Spectrometry (MS) compatible applications, formic acid should be used instead of

phosphoric acid.[9]

Detection: UV detection is commonly used for similar aromatic compounds.[10]

This liquid chromatography method is scalable and can be adapted for preparative separation

to isolate impurities.[9]

Spectroscopic Analysis: Spectral data is crucial for the structural confirmation of Ethyl 2-
bromobenzoate.

Mass Spectrometry (Electron Ionization): Provides information about the mass-to-charge

ratio of the molecule and its fragments.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectra are

available and provide detailed information about the molecular structure.[11]

Infrared (IR) Spectroscopy: An IR spectrum can be used to identify the functional groups

present in the molecule.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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